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Compound of Interest

Compound Name: [Glp5,Sar9] Substance P (5-11)

Cat. No.: B12392124 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential guidance on the proper handling and use of the hygroscopic

peptide, [Glp5,Sar9] Substance P (5-11). Adherence to these protocols is critical for ensuring

experimental reproducibility and maintaining the integrity of the compound.

Frequently Asked Questions (FAQs)
Q1: What is [Glp5,Sar9] Substance P (5-11) and why is its hygroscopic nature a concern?

A1: [Glp5,Sar9] Substance P (5-11) is a stable analogue of the C-terminal heptapeptide of

Substance P. It acts as a potent and selective agonist for the Neurokinin-1 (NK1) receptor,

exhibiting a longer duration of action compared to its parent peptide. Its hygroscopic nature

means it readily absorbs moisture from the atmosphere. This can lead to several experimental

issues, including:

Inaccurate Weighing: Absorbed water increases the measured weight, leading to the

preparation of solutions with lower-than-intended concentrations.

Reduced Stability: The presence of moisture can accelerate the degradation of the peptide,

even in its lyophilized form.[1]

Altered Solubility: Clumped or partially hydrated peptide may be more difficult to dissolve

uniformly.
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Compromised Purity: Moisture can facilitate chemical modifications and degradation,

affecting the overall purity of the sample.

Q2: How should I store lyophilized [Glp5,Sar9] Substance P (5-11)?

A2: Proper storage is crucial for maximizing the shelf-life of the peptide. Lyophilized

[Glp5,Sar9] Substance P (5-11) should be stored in a tightly sealed container in a desiccated

environment. For long-term storage, temperatures of -20°C to -80°C are recommended.[2]

Q3: What is the correct procedure for weighing this hygroscopic peptide?

A3: To obtain an accurate weight and prevent moisture absorption during weighing, follow

these steps:

Equilibration: Before opening, allow the sealed vial of the peptide to warm to room

temperature inside a desiccator. This prevents condensation from forming on the cold

peptide powder upon exposure to ambient air.

Work Environment: Whenever possible, handle the peptide in a low-humidity environment,

such as a glove box or a room with controlled humidity.

Speed and Efficiency: Minimize the time the vial is open to the atmosphere. Weigh the

desired amount of peptide quickly and reseal the vial tightly immediately after.

Weighing by Difference: For the highest accuracy, weigh the sealed vial before and after

removing the peptide. The difference in weight will be the exact amount of peptide

transferred.

Q4: How do I reconstitute [Glp5,Sar9] Substance P (5-11)?

A4: The choice of solvent will depend on your experimental requirements. Here are some

general guidelines:

Initial Solubility Testing: If you are unsure about the best solvent, it is advisable to test the

solubility of a small amount of the peptide first.
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Aqueous Buffers: For many biological assays, sterile, slightly acidic buffers (pH 4-6) are

suitable for dissolving peptides and can help maintain stability.

Organic Solvents: For peptides that are difficult to dissolve in aqueous solutions, a small

amount of a polar organic solvent like dimethyl sulfoxide (DMSO) can be used to first

dissolve the peptide. The solution can then be gradually diluted with the desired aqueous

buffer. Ensure the final concentration of the organic solvent is compatible with your

experimental system.

Sonication: If the peptide does not dissolve readily, gentle swirling or brief sonication in a

water bath can aid dissolution. Avoid vigorous shaking, as this can cause aggregation.

Q5: How should I store the reconstituted peptide solution?

A5: Peptide solutions are significantly less stable than the lyophilized powder. To maintain the

integrity of your reconstituted [Glp5,Sar9] Substance P (5-11):

Aliquoting: Aliquot the peptide solution into single-use volumes to avoid repeated freeze-

thaw cycles, which can lead to degradation and aggregation.

Storage Temperature: Store the aliquots at -20°C or lower. For long-term storage of

solutions, -80°C is recommended.

Avoid Long-Term Storage in Solution: It is best practice to use reconstituted peptide solutions

as soon as possible. Long-term storage in solution is not recommended, especially for

peptides containing amino acids prone to oxidation or deamidation.
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Problem Possible Cause Solution

Inconsistent or weaker than

expected experimental results.

Inaccurate concentration of the

peptide solution due to

moisture absorption during

weighing.

Follow the recommended

procedure for weighing

hygroscopic compounds,

including equilibration in a

desiccator and weighing by

difference.

Degradation of the peptide in

solution due to improper

storage or repeated freeze-

thaw cycles.

Aliquot the reconstituted

peptide into single-use

volumes and store at -20°C or

-80°C. Avoid repeated freezing

and thawing.

Difficulty dissolving the

lyophilized peptide.

The peptide has absorbed

moisture and clumped

together.

Ensure the vial was properly

equilibrated to room

temperature in a desiccator

before opening. Try gentle

swirling or brief sonication to

aid dissolution.

An inappropriate solvent is

being used.

Test solubility in a small

amount of peptide first.

Consider using a small amount

of DMSO to initially dissolve

the peptide before diluting with

an aqueous buffer.

Visible changes in the

lyophilized powder (e.g.,

clumping, discoloration).

The peptide has been exposed

to moisture and/or air.

Discard the peptide if

significant changes are

observed, as its purity and

activity may be compromised.

Ensure proper storage in a

tightly sealed container in a

desiccator.

Quantitative Data Summary
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Parameter Recommendation

Storage Temperature (Lyophilized) -20°C to -80°C[2]

Storage Temperature (in Solution) -20°C (short-term) to -80°C (long-term)

Recommended pH for Aqueous Solutions 4-6

Note: Specific stability data for [Glp5,Sar9] Substance P (5-11) in various solvents and under

different temperature and humidity conditions is limited. It is highly recommended that

researchers perform their own stability and solubility tests for their specific experimental setup.

Experimental Protocols
Detailed Methodology: Handling and Reconstitution of
Lyophilized Peptide

Preparation:

Place the sealed vial of lyophilized [Glp5,Sar9] Substance P (5-11) in a desiccator at

room temperature for at least 30 minutes to allow it to equilibrate.

Prepare a sterile work area.

Select the appropriate sterile solvent (e.g., sterile water, PBS, or a buffer with a pH of 4-6).

If using an organic solvent like DMSO for initial dissolution, ensure it is of high purity.

Weighing:

In a low-humidity environment, briefly open the vial and quickly weigh the desired amount

of peptide onto a clean, tared weighing vessel.

Alternatively, for higher accuracy, weigh the sealed vial on an analytical balance, carefully

remove a small amount of peptide, and then re-weigh the vial. The difference in mass is

the amount of peptide transferred.

Immediately and tightly reseal the stock vial of lyophilized peptide and return it to the

recommended storage conditions.
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Reconstitution:

Add the appropriate volume of the chosen solvent to the weighed peptide.

Gently swirl the vial to dissolve the peptide. If necessary, briefly sonicate the vial in a water

bath. Avoid vigorous shaking.

Visually inspect the solution to ensure the peptide is fully dissolved and the solution is

clear.

Storage of Solution:

If the entire solution will not be used immediately, aliquot it into sterile, single-use vials.

Label the aliquots with the peptide name, concentration, date of reconstitution, and solvent

used.

Store the aliquots at -20°C or -80°C.

Visualizations
Experimental Workflow for Handling Hygroscopic
Peptides
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Workflow for Handling Hygroscopic [Glp5,Sar9] Substance P (5-11)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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